Cas no 2580209-71-6 (5H,6H,7H-pyrrolo3,4-bpyridine-2-carbonitrile hydrochloride)

• Product Name: 5H,6H,7H-pyrrolo3,4-bpyridine-2-carbonitrile hydrochloride
• CAS No: 2580209-71-6
• MF: C₈H₈ClN₃
• MW: 181.622220039368
• MDL: MFCD33020821
• CID: 5417176
• PubChem ID: 155859067
• Update Time: 2025-08-04

5H,6H,7H-pyrrolo3,4-bpyridine-2-carbonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z4878795389
• 5H,6H,7H-pyrrolo[3,4-b]pyridine-2-carbonitrile hydrochloride
• EN300-27708175
• 6,7-Dihydro-5H-pyrrolo[3,4-b]pyridine-2-carbonitrile;hydrochloride
• 2580209-71-6
• 5H-Pyrrolo[3,4-b]pyridine-2-carbonitrile, 6,7-dihydro-, hydrochloride (1:1)
• 5H,6H,7H-pyrrolo3,4-bpyridine-2-carbonitrile hydrochloride

• MDL： MFCD33020821
• Inchi： 1S/C8H7N3.ClH/c9-3-7-2-1-6-4-10-5-8(6)11-7;/h1-2,10H,4-5H2;1H
• InChI Key： BDHFICBTGAHADZ-UHFFFAOYSA-N
• SMILES： C12CNCC1=CC=C(C#N)N=2.[H]Cl

Computed Properties

• Exact Mass: 181.0406750g/mol
• Monoisotopic Mass: 181.0406750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.7Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Other non-metal halides

Additional information on 5H,6H,7H-pyrrolo3,4-bpyridine-2-carbonitrile hydrochloride

Recent Advances in the Study of 5H,6H,7H-pyrrolo[3,4-b]pyridine-2-carbonitrile hydrochloride (CAS: 2580209-71-6)

The compound 5H,6H,7H-pyrrolo[3,4-b]pyridine-2-carbonitrile hydrochloride (CAS: 2580209-71-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyrrolopyridine scaffold, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and other targeted therapies. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential clinical applications.

One of the key areas of research involves the compound's role as a kinase inhibitor. Kinases are critical enzymes involved in signal transduction pathways, and their dysregulation is often associated with cancer and other diseases. Preliminary in vitro studies have demonstrated that 5H,6H,7H-pyrrolo[3,4-b]pyridine-2-carbonitrile hydrochloride exhibits potent inhibitory activity against specific kinases, making it a candidate for further drug development. Researchers have employed molecular docking and structure-activity relationship (SAR) studies to optimize its binding affinity and selectivity.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's potential in neuropharmacology. The pyrrolopyridine core is known to interact with neurotransmitter receptors, suggesting possible applications in the treatment of neurological disorders such as Parkinson's disease and epilepsy. Animal models have shown that the compound can cross the blood-brain barrier, a critical factor for central nervous system (CNS) drug candidates. However, further pharmacokinetic and toxicological studies are needed to assess its safety and efficacy.

The synthetic chemistry of 5H,6H,7H-pyrrolo[3,4-b]pyridine-2-carbonitrile hydrochloride has also been a focus of recent research. Novel synthetic routes have been developed to improve yield and purity, which are essential for scaling up production. Green chemistry approaches, such as catalytic methods and solvent-free reactions, have been explored to minimize environmental impact. These advancements are crucial for ensuring the compound's availability for preclinical and clinical studies.

Despite these promising developments, challenges remain. The compound's solubility and stability under physiological conditions need further optimization. Additionally, its off-target effects and potential drug-drug interactions must be thoroughly investigated. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these issues and accelerate the translation of research findings into therapeutic applications.

In conclusion, 5H,6H,7H-pyrrolo[3,4-b]pyridine-2-carbonitrile hydrochloride represents a versatile and promising scaffold in medicinal chemistry. Its dual potential as a kinase inhibitor and a CNS-active agent underscores its significance in drug discovery. Continued research and development efforts are expected to unlock its full therapeutic potential, paving the way for novel treatments in oncology and neurology.